Cas no 1909309-20-1 (N-(piperidin-2-yl)methylaminosulfonamide hydrochloride)

N-(piperidin-2-yl)methylaminosulfonamide hydrochloride structure
1909309-20-1 structure
Product Name:N-(piperidin-2-yl)methylaminosulfonamide hydrochloride
CAS No:1909309-20-1
MF:C6H16ClN3O2S
MW:229.728138923645
MDL:MFCD29047345
CID:4628587
PubChem ID:121552859
Update Time:2025-07-22

N-(piperidin-2-yl)methylaminosulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
    • 2-[(sulfamoylamino)methyl]piperidine;hydrochloride
    • N-(piperidin-2-yl)methylaminosulfonamide hydrochloride
    • MDL: MFCD29047345
    • Inchi: 1S/C6H15N3O2S.ClH/c7-12(10,11)9-5-6-3-1-2-4-8-6;/h6,8-9H,1-5H2,(H2,7,10,11);1H
    • InChI Key: BLAVEFPTJIHBJE-UHFFFAOYSA-N
    • SMILES: Cl.S(N)(NCC1CCCCN1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Topological Polar Surface Area: 92.6

N-(piperidin-2-yl)methylaminosulfonamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-247621-0.05g
N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
1909309-20-1 95%
0.05g
$168.0 2024-06-19
Enamine
EN300-247621-0.1g
N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
1909309-20-1 95%
0.1g
$252.0 2024-06-19
Enamine
EN300-247621-0.25g
N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
1909309-20-1 95%
0.25g
$361.0 2024-06-19
Enamine
EN300-247621-0.5g
N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
1909309-20-1 95%
0.5g
$569.0 2024-06-19
Enamine
EN300-247621-1.0g
N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
1909309-20-1 95%
1.0g
$728.0 2024-06-19
Enamine
EN300-247621-2.5g
N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
1909309-20-1 95%
2.5g
$1428.0 2024-06-19
Enamine
EN300-247621-5.0g
N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
1909309-20-1 95%
5.0g
$2110.0 2024-06-19
Enamine
EN300-247621-10.0g
N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
1909309-20-1 95%
10.0g
$3131.0 2024-06-19
Enamine
EN300-247621-1g
N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
1909309-20-1 95%
1g
$728.0 2023-09-15
Enamine
EN300-247621-5g
N-[(piperidin-2-yl)methyl]aminosulfonamide hydrochloride
1909309-20-1 95%
5g
$2110.0 2023-09-15

Additional information on N-(piperidin-2-yl)methylaminosulfonamide hydrochloride

Recent Advances in the Study of N-(piperidin-2-yl)methylaminosulfonamide hydrochloride (CAS: 1909309-20-1)

N-(piperidin-2-yl)methylaminosulfonamide hydrochloride (CAS: 1909309-20-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of enzyme inhibition and therapeutic targeting. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical relevance.

One of the key areas of investigation has been the compound's role as a sulfonamide derivative, a class known for its broad pharmacological activities. Sulfonamides are widely recognized for their antibacterial properties, but recent research has expanded their scope to include antiviral, anticancer, and anti-inflammatory applications. The structural features of N-(piperidin-2-yl)methylaminosulfonamide hydrochloride, including its piperidine ring and sulfonamide group, suggest potential interactions with various biological targets, making it a promising candidate for further study.

Recent in vitro studies have demonstrated that N-(piperidin-2-yl)methylaminosulfonamide hydrochloride exhibits inhibitory activity against specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that the compound showed significant inhibition of carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics.

In addition to its enzyme inhibitory properties, the compound has also been investigated for its pharmacokinetic profile. Studies have indicated that N-(piperidin-2-yl)methylaminosulfonamide hydrochloride possesses favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. These properties are critical for its potential use in drug formulations, as they influence the compound's efficacy and safety profile.

Further research has explored the synthesis and optimization of N-(piperidin-2-yl)methylaminosulfonamide hydrochloride derivatives to enhance their biological activity and reduce potential side effects. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) described the development of analogs with improved selectivity and potency, paving the way for more targeted therapeutic applications. These advancements highlight the ongoing efforts to refine the compound's structure-activity relationships.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as metabolic stability, toxicity, and formulation compatibility need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound's development.

In conclusion, N-(piperidin-2-yl)methylaminosulfonamide hydrochloride (CAS: 1909309-20-1) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease contexts.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk